2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide

• IUPAC Name: 2-morpholin-4-yl-5-[(2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C19H21N3O3/c20-19(24)16-13-15(6-7-17(16)22-8-10-25-11-9-22)21-18(23)12-14-4-2-1-3-5-14/h1-7,13H,8-12H2,(H2,20,24)(H,21,23)
• InChI Key: YSNVVLQPOBYUQA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)CC3=CC=CC=C3)C(=O)N
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide is a chemical compound that has been widely studied in the field of medicinal chemistry. It has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.

Mechanism of Action

The mechanism of action of 2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylase, which plays a crucial role in the regulation of gene expression. It also inhibits the activity of protein kinase B, which is involved in the regulation of cell survival and proliferation. Additionally, this compound has been found to inhibit the activity of beta-secretase, which is involved in the production of beta-amyloid peptides in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce apoptosis and inhibit cell proliferation in cancer cells. It has also been found to inhibit the aggregation of beta-amyloid peptides in Alzheimer's disease. Additionally, this compound has been found to improve insulin sensitivity and glucose uptake in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide in lab experiments include its potential applications in the treatment of cancer, Alzheimer's disease, and diabetes. It has also been found to have low toxicity and good bioavailability. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide. One direction is to further investigate its potential applications in the treatment of cancer, Alzheimer's disease, and diabetes. Another direction is to optimize its chemical structure to improve its pharmacological properties. Additionally, future studies could investigate the potential for drug-drug interactions and the long-term safety of this compound.

Synthesis Methods

The synthesis method of 2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide involves the reaction of 4-morpholinecarboxylic acid, N,N-dimethylformamide, and 4-chlorobenzoyl chloride in the presence of triethylamine. This reaction produces this compound as the final product.

Scientific Research Applications

2-(4-morpholinyl)-5-[(phenylacetyl)amino]benzamide has been extensively studied for its potential applications in the treatment of cancer. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have potential applications in the treatment of Alzheimer's disease by inhibiting the aggregation of beta-amyloid peptides. Additionally, this compound has been found to improve insulin sensitivity and glucose uptake in diabetic mice.